3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-propan-2-ylindol-2-one
• InChI: InChI=1S/C21H21NO5/c1-13(2)22-16-6-4-3-5-15(16)21(25,20(22)24)12-17(23)14-7-8-18-19(11-14)27-10-9-26-18/h3-8,11,13,25H,9-10,12H2,1-2H3
• InChI Key: YQQDAJMUMXHSPN-UHFFFAOYSA-N
• SMILES: CC(C)N1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC4=C(C=C3)OCCO4)O

Description

3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one, also known as IDO inhibitor, is a compound that has gained attention in recent years in the field of cancer research. IDO is an enzyme that plays a crucial role in the immune system by regulating the tryptophan pathway. By inhibiting IDO, it is possible to enhance the immune response against cancer cells.

Mechanism of Action

3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitors work by blocking the activity of 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one, which is an enzyme that regulates the tryptophan pathway. Tryptophan is an essential amino acid that is required for the growth and proliferation of T cells. By inhibiting 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one, the concentration of tryptophan in the tumor microenvironment is increased, leading to enhanced T cell activation and immune response against cancer cells.
Biochemical and Physiological Effects:
3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitors have been shown to have several biochemical and physiological effects. In preclinical studies, 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitors have been shown to increase the concentration of tryptophan and decrease the concentration of kynurenine, which is a metabolite of tryptophan that has immunosuppressive effects. 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitors have also been shown to enhance the infiltration of T cells into the tumor microenvironment and improve the efficacy of other cancer treatments.

Advantages and Limitations for Lab Experiments

3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitors have several advantages for lab experiments. They are relatively easy to synthesize and can be used in a wide range of in vitro and in vivo experiments. However, 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitors can have off-target effects and may not be specific to 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one. Additionally, the optimal dose and duration of treatment may vary depending on the experimental model and the type of cancer being studied.

Future Directions

For 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor research include the development of more potent and specific inhibitors, identification of biomarkers, combination with other cancer treatments, and investigation of their potential in treating other diseases.

Synthesis Methods

The synthesis of 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitor involves several steps, including the condensation of 2-amino-3-indoleacetic acid with 2,3-dihydro-1,4-benzodioxin-6-carboxaldehyde, followed by reduction and acylation. The final product is obtained by hydrolysis of the acetyl group. The synthesis method has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitors have been extensively studied in preclinical and clinical settings for their potential as cancer immunotherapy. The inhibition of 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one has been shown to enhance the immune response against cancer cells and improve the efficacy of other cancer treatments, such as chemotherapy and radiation therapy. 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]-3-hydroxy-1-isopropyl-1,3-dihydro-2H-indol-2-one inhibitors are also being investigated for their potential in treating other diseases, such as autoimmune disorders and infectious diseases.